Cas no 39716-50-2 (5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one)

5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one is a heterocyclic compound featuring a fused pyridine-pyridazine core with a ketone functional group. This structure imparts versatility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. Its saturated ring system enhances stability while maintaining reactivity for further derivatization. The compound’s rigid framework is advantageous in designing enzyme inhibitors or receptor modulators, with potential applications in CNS and cardiovascular therapeutics. Its synthetic accessibility and compatibility with diverse functionalization strategies make it a valuable intermediate in drug discovery. The presence of both hydrogen bond acceptors and donors further enhances its utility in molecular recognition studies.
5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one structure
39716-50-2 structure
Product Name:5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one
CAS No:39716-50-2
MF:C7H9N3O
MW:151.165860891342
MDL:MFCD21104573
CID:3519022
PubChem ID:12582762
Update Time:2025-10-17

5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • PYRIDO[4,3-C]PYRIDAZIN-3(2H)-ONE, 5,6,7,8-TETRAHYDRO-
    • 5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one
    • 5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3(2H)-one
    • 5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-ol
    • 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3-ol
    • AKOS011661719
    • AKOS023410366
    • BS-11779
    • CS-0271928
    • F8889-0700
    • 39716-50-2
    • SB37022
    • F1907-0592
    • Z1222280795
    • STL505203
    • PBA71650
    • SCHEMBL11080801
    • EN300-80364
    • 5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one
    • MDL: MFCD21104573
    • Inchi: 1S/C7H9N3O/c11-7-3-5-4-8-2-1-6(5)9-10-7/h3,8H,1-2,4H2,(H,10,11)
    • InChI Key: IIIDPTXDTHOYRK-UHFFFAOYSA-N
    • SMILES: C12CCNCC1=CC(=O)NN=2

Computed Properties

  • Exact Mass: 151.074561919Da
  • Monoisotopic Mass: 151.074561919Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 53.5Ų

5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H267241-100mg
5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-ol
39716-50-2
100mg
$ 115.00 2022-06-04
TRC
H267241-500mg
5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-ol
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500mg
$ 455.00 2022-06-04
TRC
H267241-1g
5h,6h,7h,8h-pyrido[4,3-c]pyridazin-3-ol
39716-50-2
1g
$ 705.00 2022-06-04
eNovation Chemicals LLC
Y1127389-500mg
5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one
39716-50-2 95%
500mg
$940 2024-07-28
eNovation Chemicals LLC
Y1127389-1g
5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one
39716-50-2 95%
1g
$1545 2024-07-28
eNovation Chemicals LLC
Y1127389-5g
5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one
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$5465 2024-07-28
Chemenu
CM279148-1g
5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3(2H)-one
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Chemenu
CM279148-5g
5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3(2H)-one
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JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0407-1g
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50R0407-5g
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39716-50-2 96%
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33904.74CNY 2021-05-08
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